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Abstract
This document provides a detailed protocol for the preparation of a stock solution of ML-180, a

potent inverse agonist of the orphan nuclear receptor liver receptor homolog 1 (LRH-1;

NR5A2), in dimethyl sulfoxide (DMSO). Adherence to this protocol will ensure the accurate and

consistent preparation of ML-180 for use in various in vitro and in vivo research applications.

This guide includes information on the physicochemical properties of ML-180, a structured data

table for key quantitative information, a step-by-step experimental protocol, and a visual

workflow diagram.

Introduction
ML-180 is a small molecule inhibitor with significant utility in studying the physiological and

pathological roles of LRH-1, a key regulator in development, metabolism, and cancer.[1] For

reliable and reproducible experimental results, the accurate preparation of a stable,

concentrated stock solution is paramount. Dimethyl sulfoxide (DMSO) is a widely used aprotic

solvent in biological research due to its ability to dissolve a broad range of organic compounds,

including ML-180, and its miscibility with aqueous solutions.[2][3][4] This protocol outlines the

standardized procedure for preparing a 10 mM stock solution of ML-180 in DMSO.
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A summary of the essential quantitative data for ML-180 and its solution is presented in Table

1.

Parameter Value Reference

Molecular Formula C₂₀H₂₅ClN₄O₂ [5]

Molecular Weight 388.89 g/mol

Solubility in DMSO 11 mg/mL (28.28 mM)

Recommended Stock

Concentration
10 mM

Appearance Colorless liquid

Experimental Protocol
This protocol describes the preparation of a 10 mM stock solution of ML-180 in DMSO.

3.1. Materials and Equipment

ML-180 powder (Purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Analytical balance (accurate to 0.1 mg)

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

3.2. Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.
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Handle ML-180 powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.

3.3. Step-by-Step Procedure

Calculate the required mass of ML-180:

To prepare a 10 mM stock solution, the following formula is used:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /

1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 388.89 g/mol / 1000 = 3.89 mg

Weigh the ML-180 powder:

Carefully weigh out the calculated mass of ML-180 powder using an analytical balance

and place it into a sterile microcentrifuge tube or amber glass vial.

Add DMSO:

Add the desired volume of anhydrous DMSO to the tube or vial containing the ML-180
powder. For the example above, add 1 mL of DMSO.

Dissolve the ML-180:

Cap the tube or vial securely and vortex the solution until the ML-180 powder is

completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

If the compound does not readily dissolve, sonication for a few minutes is recommended

to facilitate dissolution.

Storage:
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Store the 10 mM ML-180 stock solution in tightly sealed amber vials or microcentrifuge

tubes at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up

to 6 months). Avoid repeated freeze-thaw cycles.

3.4. Preparation of Working Solutions

To prepare a working solution for cell-based assays, the 10 mM stock solution can be further

diluted with cell culture medium.

It is recommended to first perform a serial dilution in DMSO to create an intermediate stock

before the final dilution in the aqueous medium to prevent precipitation of the compound.

Diagrams

Preparation Storage & Use
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Caption: Workflow for preparing ML-180 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. ML-180 - MedChem Express [bioscience.co.uk]

To cite this document: BenchChem. [Preparing ML-180 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159121#how-to-prepare-ml-180-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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